Cas no 2229049-09-4 (tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate
• CAS No: 2229049-09-4
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6465648
• PubChem ID: 165666066
• Update Time: 2025-10-24

tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate
• 2229049-09-4
• tert-butyl N-{3-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate
• EN300-1872565

• Inchi： 1S/C14H22N2O4/c1-13(2,3)19-12(18)16-9-6-7-11(17)10(8-9)14(4,5)20-15/h6-8,17H,15H2,1-5H3,(H,16,18)
• InChI Key： IIJRHPQJSWIKJH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)N

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate

Comprehensive Guide to tert-butyl N-{3-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate (CAS No. 2229049-09-4)

tert-butyl N-{3-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate (CAS No. 2229049-09-4) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to as a carbamate derivative, is gaining attention due to its unique structural features and potential uses in drug development. Researchers are particularly interested in its aminooxy functional group, which plays a crucial role in bioconjugation and targeted drug delivery systems.

The molecular structure of tert-butyl N-{3-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate includes a tert-butyl carbamate moiety and a hydroxyphenyl group, making it a versatile intermediate in organic synthesis. Its CAS No. 2229049-09-4 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Recent studies highlight its potential as a building block for proteolysis-targeting chimeras (PROTACs), a hot topic in drug discovery.

One of the most searched questions about this compound is: "What are the applications of tert-butyl N-{3-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate in drug discovery?" The answer lies in its ability to serve as a linker molecule in bioconjugation strategies. Its aminooxy group can react with carbonyl compounds, enabling the creation of stable oxime bonds—a key feature in antibody-drug conjugates (ADCs) and other targeted therapies.

In the context of green chemistry, another trending topic, tert-butyl N-{3-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate offers advantages due to its relatively mild reaction conditions. Researchers are exploring its use in sustainable synthesis routes, minimizing waste and energy consumption. This aligns with the increasing demand for eco-friendly chemical processes in the pharmaceutical industry.

The compound's solubility properties and stability under various pH conditions are also frequently discussed topics. These characteristics make it suitable for formulation development, particularly in oral drug delivery systems. Its hydroxyphenyl group contributes to its antioxidant potential, another area of interest in current research.

From a market perspective, the demand for tert-butyl N-{3-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate is expected to grow, driven by advancements in targeted cancer therapies and precision medicine. Pharmaceutical companies are increasingly sourcing this compound for their R&D pipelines, particularly for developing next-generation small molecule therapeutics.

Quality control is another critical aspect when working with CAS No. 2229049-09-4. Analytical methods such as HPLC and mass spectrometry are essential for verifying the purity of this compound, especially when used in sensitive biological applications. The tert-butyl protecting group in its structure requires specific handling conditions to prevent premature deprotection during synthesis.

In conclusion, tert-butyl N-{3-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate represents an important tool in modern chemical research. Its unique combination of functional groups, coupled with its versatility in drug discovery applications, makes it a compound worth watching in the coming years. As research continues to uncover new applications for this molecule, its role in advancing pharmaceutical sciences is likely to expand significantly.